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Compound of Interest

Compound Name: Zinc sorbate
CAS No.: 5045-91-0
Cat. No.: B15936361
Get Quote
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This technical guide provides a comprehensive overview of the molecular weight of zinc
sorbate, intended for researchers, scientists, and professionals in drug development. This
document outlines the chemical formula, the atomic weights of its constituent elements, and
the calculation of its molecular weight. Additionally, a general experimental protocol for
molecular weight determination is discussed.

Chemical Structure and Formula

Zinc sorbate is the zinc salt of sorbic acid. Its chemical formula is C12H14042Zn.[1][2][3] This
formula indicates that a single molecule of zinc sorbate contains 12 carbon atoms, 14
hydrogen atoms, 4 oxygen atoms, and one zinc atom.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for zinc sorbate is detailed below, using the standard atomic weights of each
element.

The standard atomic weights for the elements in zinc sorbate are as follows:
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Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

Zinc Zn 65.38

The molecular weight of zinc sorbate (C12H1404Zn) is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of O atoms x Atomic weight of O) + (Number of Zn atoms x Atomic weight of Zn)

(12 x 12.011) + (14 x 1.008) + (4 x 15.999) + (1 x 65.38) = 144.132 + 14.112 + 63.996 + 65.38
= 287.62 g/mol

Published sources report the molecular weight of zinc sorbate to be approximately 287.6
g/mol [1] or 287.63 g/mol .[2][4]

Tabulated Quantitative Data

For clarity and ease of comparison, the quantitative data for the molecular weight calculation of
zinc sorbate is summarized in the table below.
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Total
Standard Contribution
Number of . .
Element Symbol Atomic Weight to Molecular
Atoms .
(g/mol) Weight ( g/mol
)
Carbon C 12 12.011 144,132
Hydrogen H 14 1.008 14.112
Oxygen o) 4 15.999 63.996
Zinc Zn 1 65.38 65.38
Total 31 287.62

Experimental Determination of Molecular Weight

While the molecular weight can be calculated from the chemical formula, it is often confirmed
experimentally. Mass spectrometry is a powerful analytical technique used for this purpose.

o Sample Preparation: A small amount of the zinc sorbate sample is dissolved in a suitable
solvent.

« lonization: The sample is introduced into the mass spectrometer, where it is vaporized and
ionized. Common ionization techniques include Electrospray lonization (ESI) or Matrix-
Assisted Laser Desorption/lonization (MALDI).

e Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) in a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus the m/z ratio.

o Data Analysis: The molecular weight is determined from the m/z value of the molecular ion
peak in the mass spectrum.

Visualization of Molecular Weight Calculation
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The following diagram illustrates the logical workflow for calculating the molecular weight of
zinc sorbate from its constituent elements.

Constituent Elements

Zinc (Zn)
1 atom x 65.38 g/mol

Final Result

Oxygen (O) €alculation
4 atoms x 15.999 g/mol

Molecular Weight of
Zinc Sorbate
287.62 g/mol

Carbon (C)
12 atoms x 12.011 g/mol

Hydrogen (H)
14 atoms x 1.008 g/mol

Click to download full resolution via product page

Calculation workflow for the molecular weight of zinc sorbate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zinc sorbate | C12H1404Zn | CID 6437346 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. ZINC SORBATE [chemicalbook.com]

3. zinc sorbate - Wikidata [wikidata.org]

4. GSRS [precision.fda.gov]

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15936361/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-weight-of-zinc-sorbate
https://www.benchchem.com/product/b15936361/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-molecular-weight-of-zinc-sorbate
https://www.benchchem.com/product/b15936361/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-weight-of-zinc-sorbate
https://www.benchchem.com/product/b15936361?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/ZINC-sorbate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0248460.aspx
https://www.wikidata.org/wiki/Q27291972
https://precision.fda.gov/ginas/app/ui/substances/b5622e98-7202-46d8-a941-901954586899
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Weight of
Zinc Sorbate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15936361/docs#an-in-depth-technical-guide-to-the-
molecular-weight-of-zinc-sorbate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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